6-methoxy-N,3-dimethyl-N-[3-(methylthio)benzyl]-1-benzofuran-2-carboxamide

• IUPAC Name: 6-methoxy-N,3-dimethyl-N-[(3-methylsulfanylphenyl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H21NO3S/c1-13-17-9-8-15(23-3)11-18(17)24-19(13)20(22)21(2)12-14-6-5-7-16(10-14)25-4/h5-11H,12H2,1-4H3
• InChI Key: HNERKGOVOCKJOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)OC)C(=O)N(C)CC3=CC(=CC=C3)SC
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol

Description

The synthesis and study of benzofuran derivatives like “6-methoxy-N,3-dimethyl-N-[3-(methylthio)benzyl]-1-benzofuran-2-carboxamide” draw significant interest due to their potential applications and unique chemical properties. These compounds are pivotal in medicinal chemistry, showcasing diverse biological activities.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves complex organic transformations. For instance, the synthesis of closely related compounds such as 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzodimidazole-5-carboxamide showcases the utility of reductive cyclization techniques using sodium dithionite as a reductive agent in DMSO solvent for constructing the benzofuran framework (Bhaskar et al., 2019).

Molecular Structure Analysis

Molecular structure analysis of similar compounds, such as N-[5-(3,4-Dimethoxyphenyl)-6-methyl-2-oxo-2H-pyran-3-yl]benzamide, reveals centrosymmetric hydrogen-bonded dimers facilitated by N–H···O interactions, underscoring the significance of supramolecular interactions in determining the crystalline structures of benzofuran derivatives (Kranjc et al., 2012).

Chemical Reactions and Properties

Benzofuran compounds are involved in various chemical reactions, highlighting their reactivity and potential for further chemical modifications. An example includes the efficient synthesis techniques for N-Methoxy-N-methylamides from carboxylic acids, illustrating the adaptability of benzofuran derivatives in chemical synthesis (Kim et al., 2003).

Physical Properties Analysis

The physical properties of benzofuran derivatives are crucial for their application and handling. Detailed analysis using X-ray diffraction and DFT calculations provides insights into the geometrical parameters, electronic properties, and antioxidant properties of molecules like 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide, demonstrating the complex interplay between structure and function (Demir et al., 2015).

Chemical Properties Analysis

The chemical properties of benzofuran derivatives, including reactivity patterns and stability, are influenced by their molecular structure. Studies on compounds such as 2,3-Dimethoxy-7-methyl-7,12-dihydro-6H-[1]-benzofuro-[2,3-c]-[1]-benzazepin-6,12-dione provide valuable data on the chemical behavior of benzofuran derivatives, paving the way for the development of new compounds with enhanced properties (Jackson & Marriott, 2002).

Scientific Research Applications

Synthesis and Biological Applications

• Novel Heterocyclic Compounds : The synthesis of novel benzofuran derivatives has been explored for their potential anti-inflammatory and analgesic properties. For instance, compounds derived from visnagenone and khellinone have shown significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, suggesting potential applications in pain management and anti-inflammatory therapies (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
• Antipsychotic Agents : Benzofuran derivatives have been evaluated for their antidopaminergic properties, with some compounds displaying potent antipsychotic activity. This research highlights the potential of benzofuran derivatives in developing new treatments for psychiatric disorders (T. Högberg, T. de Paulis, L. Johansson, Y. Kumar, H. Hall, S. Ogren, 1990).
• Hypoglycemic Agents : Studies on benzofuran and benzoic acid derivatives have led to the development of hypoglycemic agents like repaglinide, underscoring the role of structural modification in enhancing biological activity and providing insights into the design of new drugs for managing diabetes (W. Grell, R. Hurnaus, G. Griss, R. Sauter, E. Rupprecht, M. Mark, P. Luger, H. Nar, H. Wittneben, P. Müller, 1998).

Methodological Advances in Synthesis

• Efficient Synthesis Techniques : Research has focused on developing efficient synthetic pathways for benzofuran derivatives, which are integral to medicinal chemistry. Techniques such as one-pot synthesis and regioselective synthesis have been employed to enhance the yield and purity of these compounds, facilitating their application in drug development and organic chemistry (Misoo Kim, H. Lee, Ki-Jong Han, K. Kay, 2003).